Cas no 107572-59-8 (1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)-)

1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)- structure
107572-59-8 structure
Product Name:1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)-
CAS No:107572-59-8
MF:C18H19N3O4
MW:341.361164331436
CID:156304
PubChem ID:3065272
Update Time:2025-04-19

1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)-
    • 3,5-Bis(3,4-dimethoxyphenyl)-1H-1,2,4-triazole
    • 107572-59-8
    • DTXSID80148090
    • 1H-1,2,4-Triazole, 3,5-bis(3,4-dimethoxyphenyl)-
    • Inchi: 1S/C18H19N3O4/c1-22-13-7-5-11(9-15(13)24-3)17-19-18(21-20-17)12-6-8-14(23-2)16(10-12)25-4/h5-10H,1-4H3,(H,19,20,21)
    • InChI Key: TZKVWSMMEAUSBV-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1=NC(C2C=CC(=C(C=2)OC)OC)=NN1)OC

Computed Properties

  • Exact Mass: 340.12984
  • Monoisotopic Mass: 341.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • Density: 1.215
  • Boiling Point: 543°Cat760mmHg
  • Flash Point: 190.8°C
  • Refractive Index: 1.574
  • PSA: 75.59
  • LogP: 3.17310

1H-1,2,4-Triazole,3,5-bis(3,4-dimethoxyphenyl)- Security Information

  • Safety Term:x."> Experimental reproductive effects. When heated to decomposition it emits toxic fumes of NOx.
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